Cas no 92589-71-4 (2-(1,5-dimethyl-1H-indol-3-yl)ethan-1-amine)

2-(1,5-dimethyl-1H-indol-3-yl)ethan-1-amine is a versatile organic compound with significant applications in pharmaceutical and agrochemical research. Its indole core offers unique electronic properties, making it a valuable building block for the synthesis of complex organic molecules. The presence of the ethylamine substituent enhances its reactivity, facilitating efficient transformations in organic synthesis. This compound is highly regarded for its potential in drug discovery and development.

2-(1,5-dimethyl-1H-indol-3-yl)ethan-1-amine structure

92589-71-4 structure

Product Name:2-(1,5-dimethyl-1H-indol-3-yl)ethan-1-amine

CAS No:92589-71-4

MF:C₁₂H₁₆N₂

MW:188.268842697144

MDL:MFCD18205867

CID:4327027

PubChem ID:15274386

Update Time:2025-10-15

2-(1,5-dimethyl-1H-indol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-3-ethanamine, 1,5-dimethyl-
- 2-(1,5-Dimethyl-1H-indol-3-yl)ethanamine
- 2-(1,5-dimethyl-1H-indol-3-yl)ethan-1-amine
- EN300-82422
- 92589-71-4
- SCHEMBL14297213
- AKOS022177629
- MDL： MFCD18205867
- Inchi： 1S/C12H16N2/c1-9-3-4-12-11(7-9)10(5-6-13)8-14(12)2/h3-4,7-8H,5-6,13H2,1-2H3
- InChI Key： OAQIQXOQHLLSQL-UHFFFAOYSA-N
- SMILES： N1(C)C2=C(C=C(C)C=C2)C(CCN)=C1

Computed Properties

Exact Mass: 188.131348519Da
Monoisotopic Mass: 188.131348519Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 31Å²

2-(1,5-dimethyl-1H-indol-3-yl)ethan-1-amine Pricemore >>

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